2-methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-3-furamide
Overview
Description
2-methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-3-furamide is a synthetic compound that has attracted significant attention in scientific research. This compound has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.
Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives have shown promise as anti-tubercular agents. Recent synthetic developments have led to the discovery of compounds with inhibitory activity against Mycobacterium tuberculosis. These molecules were compared with standard reference drugs, and their potency was evaluated in vitro and in vivo . Further studies have explored structure-activity relationships and molecular docking to identify potent inhibitors targeting the DprE1 enzyme.
Muscle Relaxant and Anti-Tetanus Properties
The compound’s close relative, 2-amino-6-methylbenzothiazole , has been investigated for its muscle relaxant and anti-tetanus activity. Its potential in modulating muscle function makes it relevant for neuromuscular disorders and tetanus management .
Antitumor Activity
A series of novel compounds bridged by acyl groups at the 5,8-dihydroxyl group of 2,5-dihydroxy-1,4-naphthoquinone (DHNQ) were synthesized. Among these, 2-[N-methyl-N-(4-methyl-1,3-benzothiazol-2-yl)aminomethyl]-5,8-dipropylcarbonyloxy-1,4-naphthoquinone exhibited potent antitumor activity. Further exploration of its mechanism and efficacy against specific cancer cell lines is warranted .
Carbonylating Agent in Organic Reactions
The compound’s ester form, 4-methylbenzoic acid 3-methyl-2-butyl ester , can serve as a carbonylating agent in organic reactions. Its unique structure contributes to diverse synthetic pathways and transformations .
Bioactive Glycohybrids and Molecular Modeling
Researchers have also investigated the development of new methods for natural product-inspired bioactive glycohybrids. These efforts involve combining benzothiazole moieties with carbohydrate-derived materials. Additionally, molecular modeling studies, especially protein-ligand interactions via in silico docking tools, have explored the compound’s binding affinity to specific receptors .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been studied extensively for their diverse biological activities . They have been found to exhibit promising activity against various bacterial strains .
Mode of Action
It’s known that benzothiazole derivatives interact with their targets, leading to inhibition of the target’s function . This interaction and the resulting changes depend on the specific target and the structure of the benzothiazole derivative.
Biochemical Pathways
Benzothiazole derivatives have been found to affect various biochemical pathways depending on their specific targets
Pharmacokinetics
A study on similar benzothiazole derivatives showed a favourable pharmacokinetic profile . The impact of these properties on the bioavailability of the compound would need further investigation.
Result of Action
Benzothiazole derivatives have been found to exhibit promising activity against various bacterial strains . The specific effects would depend on the compound’s interaction with its target.
Action Environment
Factors such as ph, temperature, and presence of other compounds can potentially influence the action of benzothiazole derivatives .
properties
IUPAC Name |
2-methyl-N-(4-methyl-1,3-benzothiazol-2-yl)furan-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S/c1-8-4-3-5-11-12(8)15-14(19-11)16-13(17)10-6-7-18-9(10)2/h3-7H,1-2H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETMIEWMKSVPRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(OC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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